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Compound of Interest

Compound Name: Ac-leu-nhme

CAS No.: 32483-15-1

Cat. No.: B556392 Get Quote

Executive Summary
N-Acetyl-L-Leucine-N-Methylamide (Ac-Leu-NHMe) is not merely a chemical reagent; it is the

"hydrogen atom" of protein folding thermodynamics. By blocking both the N-terminus (Acetyl)

and C-terminus (N-Methylamide), this molecule eliminates zwitterionic charges, isolating the

intrinsic backbone dynamics and side-chain solvation effects.

However, its commercial availability is deceptive. Often labeled as a "specialty building block,"

it is prone to racemization and hygroscopic degradation during storage. This guide provides the

decision framework for sourcing, validating, and maintaining high-purity Ac-Leu-NHMe for

precision biophysical applications.

Part 1: The Sourcing Landscape (Make vs. Buy)
Unlike common amino acids, Ac-Leu-NHMe is rarely held in high stock by major catalog

suppliers (e.g., Sigma, Fisher) due to its specific use-case in computational force-field

parameterization and spectroscopy.

The Commercial Reality
Most "In Stock" listings are actually "Make-to-Order" from contract research organizations

(CROs). This introduces a lead time and a quality risk: Batch-to-batch variability.
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Decision Matrix: Sourcing Strategy
The following logic determines whether you should purchase a custom synthesis or synthesize

it in-house.

Need Ac-Leu-NHMe

Required Quantity?

< 5 Grams > 5 Grams

Check Specialty
Peptide Houses

(Bachem, BOC Sci)

IN-HOUSE SYNTHESIS
(See Protocol Below)

Cost Efficient

In Stock?

PURCHASE
Req: CoA with Chiral HPLC

Yes

ORDER CUSTOM SYNTHESIS
Spec: >98% Purity, <1% D-Isomer

No

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing Ac-Leu-NHMe based on scale and availability.

Part 2: Critical Quality Attributes (CQAs)
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When ordering or synthesizing, the Certificate of Analysis (CoA) must validate three specific

attributes. A standard "98% Purity" claim is insufficient for thermodynamic studies.

Attribute Specification Why it Matters Method

Chemical Purity > 98%

Impurities (truncated

peptides) alter solvent

interaction energies.

RP-HPLC (C18)

Optical Purity > 99% ee (L-isomer)

Critical: The D-isomer

has a completely

different

Ramachandran plot,

invalidating folding

data.

Chiral HPLC

Solvent Content < 1%

Residual solvents

(DMF, DCM) appear in

NMR and alter

solvation

thermodynamics.

1H NMR / TGA

Hygroscopicity Dry Powder

Water absorption

changes the effective

concentration and IR

spectra.

Karl Fischer

Part 3: In-House Synthesis Protocol (The "Gold
Standard")
If commercial options fail or costs are prohibitive, the following solution-phase synthesis is the

most robust route. It prioritizes optical purity by avoiding the activation of N-acetyl-leucine,

which is prone to racemization (azlactone formation).

The Pathway
Strategy: C-terminal modification before N-terminal acetylation.
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Coupling: Boc-Leu-OH

Boc-Leu-NHMe

Deprotection: Boc-Leu-NHMe

H-Leu-NHMe

TFA

Capping: H-Leu-NHMe

Ac-Leu-NHMe

Step 1: Amidation
Boc-Leu-OH + MeNH2
(EDC/HOBt coupling)

Step 2: Deprotection
TFA / DCM (1:1)

Removes Boc Group

Yields Boc-Leu-NHMe Step 3: Acetylation
Ac2O + Pyridine

(Gentle Acetylation)

Yields H-Leu-NHMe Ac-Leu-NHMe
(Recrystallize in EtOAc)

Yields Crude Product

Click to download full resolution via product page

Figure 2: Step-wise chemical synthesis designed to minimize racemization.

Detailed Methodology
Step 1: Methylamide Formation

Dissolve Boc-Leu-OH (10 mmol) in DCM/DMF (9:1).

Add Methylamine hydrochloride (11 mmol) and HOBt (11 mmol).

Cool to 0°C. Add EDC (11 mmol) and DIPEA (22 mmol).

Stir at RT for 12 hours.

Workup: Wash with 1M HCl, sat. NaHCO3, and brine. Dry over MgSO4.

Step 2: Boc Deprotection
Dissolve intermediate in DCM.
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Add TFA (Trifluoroacetic acid) to a final ratio of 1:1 (v/v).

Stir for 1 hour.

Evaporate volatiles completely (co-evaporate with toluene to remove residual TFA).

Step 3: Acetylation[1]
Dissolve the H-Leu-NHMe salt in DCM.

Add Acetic Anhydride (1.5 eq) and Pyridine (2.0 eq).

Stir for 2 hours at RT.

Purification: Recrystallize from Ethyl Acetate/Hexane. This is superior to column

chromatography for removing trace racemates.

Part 4: Validation & Quality Control
Every batch must be self-validated. Do not trust the label.

NMR Validation (1H NMR in DMSO-d6)
Look for the specific signature of the blocked termini.

Acetyl Methyl: Singlet ~1.8 - 1.9 ppm (3H).

Amide Methyl: Doublet ~2.5 - 2.6 ppm (3H, coupled to NH).

Backbone NH: Doublet ~7.8 - 8.2 ppm.

C-Term NH: Quartet/Broad ~7.5 ppm.

Chiral HPLC (The "Dealbreaker" Test)
Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/IPA (90:10).

Detection: 210 nm.
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Criteria: The L-isomer usually elutes second (verify with standards). Any peak >1% at the D-

isomer retention time is grounds for rejection.

Part 5: Handling & Storage
Ac-Leu-NHMe is a neutral, polar molecule. It lacks the ionic lattice energy of zwitterionic amino

acids, making it hygroscopic.

Storage: Store at -20°C in a desiccator.

Solubility:

High: DMSO, Methanol, Ethanol, DMF.

Moderate: Water (Solubility is lower than Glycine due to hydrophobic blocking groups).

Low: Hexane, Diethyl Ether.

Usage: Allow the vial to equilibrate to room temperature before opening to prevent

condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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